2-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-chloro-5-[4-(dimethylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H14ClNO3/c1-18(2)15(19)11-5-3-10(4-6-11)12-7-8-14(17)13(9-12)16(20)21/h3-9H,1-2H3,(H,20,21)
• InChI Key: LVTKCWWVZIHSJZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C16H14ClNO3
• DSSTOX Substance ID: DTXSID40691350
• Molecular Weight: 303.74 g/mol
• CAS RN: 1261908-08-0

Description

2-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid (95%) is an organic compound from the family of carboxylic acids. It is used in a variety of applications due to its unique properties. This compound has been studied extensively in the laboratory and has been found to have a wide range of applications.

Scientific Research Applications

2-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid (95%) has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various pharmaceuticals, including antibiotics and antifungals. It has also been used as a catalyst in the synthesis of various organic compounds. Additionally, it has been used as a reactant in the synthesis of various organometallic compounds and as a reagent in the preparation of various organosilicon compounds.

Mechanism of Action

2-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid (95%) acts as an acid catalyst in the synthesis of various organic compounds. It catalyzes the formation of an ester bond between two molecules, which is necessary for the formation of a new compound. Additionally, it can act as an acid catalyst in the formation of a new compound from an existing compound.
Biochemical and Physiological Effects
2-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid (95%) has been found to have a variety of biochemical and physiological effects. It has been found to have a strong antibacterial activity, which can be used to treat infections caused by a variety of bacteria. Additionally, it has been found to have a strong antifungal activity, which can be used to treat fungal infections. Furthermore, it has been found to have a strong antiviral activity, which can be used to treat viral infections.

Advantages and Limitations for Lab Experiments

2-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid (95%) has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively inexpensive compound, which makes it a cost-effective choice for experiments. Additionally, it is a stable compound, which means that it can be stored for long periods of time without degrading. A limitation of this compound is that it is sensitive to light and air, which can cause it to decompose over time.

Future Directions

There are a number of potential future directions for 2-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid (95%). One potential direction is to further explore its potential as an antibiotic or antifungal agent. Additionally, research could be conducted to explore the potential of this compound as a reactant in the synthesis of various organic compounds. Furthermore, research could be conducted to explore the potential of this compound as a catalyst in the synthesis of various organometallic compounds. Finally, research could be conducted to explore the potential of this compound as a reagent in the preparation of various organosilicon compounds.

Synthesis Methods

2-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid (95%) can be synthesized through two methods. The first method is by the reaction of 4-chlorobenzoic acid with N,N-dimethylaminocarbonyl chloride in the presence of a base, such as triethylamine, to form the intermediate 2-chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid. The second method involves the reaction of 2-chlorobenzoic acid and N,N-dimethylaminocarbonyl chloride in the presence of a base, such as potassium carbonate, to form the same intermediate.